![molecular formula C8H5ClN2OS B213724 3-(5-Chloro-2-thienyl)-2-cyanoacrylamide](/img/structure/B213724.png)
3-(5-Chloro-2-thienyl)-2-cyanoacrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(5-Chloro-2-thienyl)-2-cyanoacrylamide, also known as CTCA, is a chemical compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 3-(5-Chloro-2-thienyl)-2-cyanoacrylamide is not fully understood. However, it has been proposed that this compound exerts its anti-tumor and anti-inflammatory effects by inhibiting the NF-κB signaling pathway. NF-κB is a transcription factor that plays a crucial role in regulating the expression of genes involved in inflammation and cell proliferation. By inhibiting NF-κB, this compound may reduce inflammation and inhibit cell proliferation, leading to its potential therapeutic applications.
Biochemical and Physiological Effects:
This compound has been shown to have a low toxicity profile and is well-tolerated in animal models. It has been found to have a half-life of approximately 2 hours in rats, indicating its potential for rapid metabolism and elimination. This compound has been shown to have a dose-dependent effect on cell viability, with higher concentrations leading to increased cell death. Additionally, this compound has been shown to induce apoptosis in cancer cells, further highlighting its potential as an anti-cancer agent.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-(5-Chloro-2-thienyl)-2-cyanoacrylamide is its low toxicity profile, making it a promising candidate for further development as a therapeutic agent. Additionally, its synthesis method is relatively simple and can be easily scaled up for large-scale production. However, one of the limitations of this compound is its limited solubility in aqueous solutions, which may pose challenges in its formulation for clinical use.
Future Directions
There are several potential future directions for the research and development of 3-(5-Chloro-2-thienyl)-2-cyanoacrylamide. One area of interest is the identification of its specific molecular targets and the elucidation of its mechanism of action. Additionally, further studies are needed to evaluate the efficacy of this compound in animal models and in clinical trials. Finally, the development of novel formulations and delivery methods may enhance the therapeutic potential of this compound and overcome its limitations.
In conclusion, this compound is a promising chemical compound with potential therapeutic applications in the field of medicinal chemistry. Its synthesis method is relatively simple, and it has been shown to possess anti-inflammatory, anti-tumor, and anti-microbial properties. Further research is needed to fully understand its mechanism of action, evaluate its efficacy in animal models and clinical trials, and develop novel formulations and delivery methods to enhance its therapeutic potential.
Synthesis Methods
The synthesis of 3-(5-Chloro-2-thienyl)-2-cyanoacrylamide involves the reaction between 5-chloro-2-thiophenecarboxylic acid and acryloyl chloride in the presence of triethylamine. The resulting product is then treated with cyanamide and triethylamine to obtain this compound. This method has been optimized to produce high yields of this compound with excellent purity.
Scientific Research Applications
3-(5-Chloro-2-thienyl)-2-cyanoacrylamide has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, anti-tumor, and anti-microbial properties. This compound has been tested against various cancer cell lines, and it has been found to inhibit cell proliferation and induce apoptosis. Additionally, this compound has been shown to have potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
properties
Molecular Formula |
C8H5ClN2OS |
---|---|
Molecular Weight |
212.66 g/mol |
IUPAC Name |
(E)-3-(5-chlorothiophen-2-yl)-2-cyanoprop-2-enamide |
InChI |
InChI=1S/C8H5ClN2OS/c9-7-2-1-6(13-7)3-5(4-10)8(11)12/h1-3H,(H2,11,12)/b5-3+ |
InChI Key |
OCIZIEBEFPKXLJ-HWKANZROSA-N |
Isomeric SMILES |
C1=C(SC(=C1)Cl)/C=C(\C#N)/C(=O)N |
SMILES |
C1=C(SC(=C1)Cl)C=C(C#N)C(=O)N |
Canonical SMILES |
C1=C(SC(=C1)Cl)C=C(C#N)C(=O)N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.